6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride

• IUPAC Name: 6-ethyl-5-fluoro-N-piperidin-4-ylpyrimidin-4-amine;dihydrochloride
• InChI: InChI=1S/C11H17FN4.2ClH/c1-2-9-10(12)11(15-7-14-9)16-8-3-5-13-6-4-8;;/h7-8,13H,2-6H2,1H3,(H,14,15,16);2*1H
• InChI Key: DBXFBBMSANCURL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)NC2CCNCC2)F.Cl.Cl
• Molecular Formula: C11H19Cl2FN4
• Molecular Weight: 297.20 g/mol

Description

6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride (EFNPPDC) is a small molecule that has been studied for its potential applications in drug discovery. EFNPPDC is an amine derivative of pyrimidine, a heterocyclic compound with a five-membered ring. EFNPPDC has been studied for its ability to interact with proteins, receptors, and enzymes, making it a promising candidate for drug discovery.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

Compounds with structural similarities to "6-ethyl-5-fluoro-N-(piperidin-4-yl)pyrimidin-4-amine dihydrochloride" have been explored for their pharmacological properties. For example, the study by Garner et al. (2015) on CERC‐301, a selective N‐methyl‐D‐aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, demonstrates the potential of such compounds in developing treatments for major depressive disorder based on receptor occupancy to guide dose selection in clinical trials. The study highlights the importance of understanding the pharmacodynamic and pharmacokinetic properties for the successful translation of preclinical findings to clinical applications (Garner et al., 2015).

Neuroimaging Applications

Compounds with pyrimidine derivatives have also found applications in neuroimaging, aiding in the diagnosis and understanding of neurodegenerative diseases. Lohith et al. (2018) discussed the use of 18F-MK-6240, a PET tracer targeting neurofibrillary tangles (NFTs), demonstrating the compound's ability to differentiate between healthy and diseased brain tissues in Alzheimer's disease patients. This suggests that similar compounds could be used in developing diagnostic tools or exploring the pathophysiology of neurodegenerative conditions (Lohith et al., 2018).

Metabolism and Excretion Studies

The metabolism and excretion patterns of similar compounds provide valuable information for drug development, ensuring safety and efficacy. Renzulli et al. (2011) investigated the disposition of SB-649868, an orexin 1 and 2 receptor antagonist, revealing extensive metabolism and the roles of various metabolic pathways in humans. Such studies are crucial for identifying potential drug interactions, optimizing dosing regimens, and predicting side effects, thereby contributing to the safe use of pharmaceuticals (Renzulli et al., 2011).